
Prudent Disposal of PBA-1105: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PBA-1105

Cat. No.: B15605715 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This document provides essential guidance on the proper disposal

procedures for PBA-1105, an autophagy-targeting chimera (AUTOTAC) used in research.

While specific disposal instructions for PBA-1105 are not readily available in public

documentation, this guide outlines a standard operational procedure based on best practices

for the disposal of non-hazardous research chemicals.

Chemical and Physical Properties of PBA-1105
A summary of the known properties of PBA-1105 is provided below. This information is crucial

for correct handling and storage, which are prerequisites for safe disposal.
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Property Value Source

Chemical Formula C39H48N2O6 [1]

Molecular Weight 640.82 g/mol [1]

Appearance Not specified (likely solid)

Solubility Soluble in DMSO

Storage

Short term (days to weeks) at

0 - 4 °C; Long term (months to

years) at -20 °C.[1][2]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.[1]

PBA-1105 Disposal Workflow
The following diagram outlines the recommended step-by-step process for the proper disposal

of PBA-1105 waste. Adherence to this workflow is critical for ensuring safety and regulatory

compliance within the laboratory environment.

Pre-Disposal Steps Disposal Procedure

1. Consult Safety Data Sheet (SDS)
(If unavailable, treat as hazardous chemical waste)

2. Personal Protective Equipment (PPE)
(Wear gloves, lab coat, and safety glasses)

3. Segregate Waste
(Keep PBA-1105 waste separate from other chemical waste)

4. Select Appropriate Waste Container
(Chemically resistant, leak-proof, with a secure lid)

5. Label Container Clearly
('PBA-1105 Waste', list components, and hazard symbols if applicable)

6. Store in Designated Area
(Secure, well-ventilated, away from incompatible materials)

7. Arrange for Pickup
(Contact institution's Environmental Health & Safety (EHS) office)

Click to download full resolution via product page

PBA-1105 Disposal Workflow Diagram

Experimental Protocols: Standard Disposal
Procedure
The following protocol details the steps for the safe disposal of PBA-1105. In the absence of a

specific Safety Data Sheet (SDS) for PBA-1105, it should be handled with caution, following

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medkoo.com/products/52923
https://www.medkoo.com/products/52923
https://www.medkoo.com/products/52923
https://www.medchemexpress.com/pba-1105.html
https://www.medkoo.com/products/52923
https://www.benchchem.com/product/b15605715?utm_src=pdf-body
https://www.benchchem.com/product/b15605715?utm_src=pdf-body
https://www.benchchem.com/product/b15605715?utm_src=pdf-body-img
https://www.benchchem.com/product/b15605715?utm_src=pdf-body
https://www.benchchem.com/product/b15605715?utm_src=pdf-body
https://www.benchchem.com/product/b15605715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


standard procedures for chemical waste.

1. Risk Assessment and Preparation:

Consult Institutional Guidelines: Before beginning any work, review your institution's specific

chemical hygiene plan and waste disposal guidelines.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

2. Waste Segregation:

Solid Waste: Collect solid PBA-1105 waste, such as contaminated consumables (e.g.,

pipette tips, microfuge tubes), in a designated, chemically resistant, and clearly labeled solid

waste container.

Liquid Waste: Collect liquid waste containing PBA-1105, such as unused solutions or

contaminated solvents, in a separate, leak-proof, and shatter-resistant liquid waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your institution's

EHS office.

3. Container Management:

Labeling: All waste containers must be clearly labeled with the full chemical name ("PBA-
1105"), the primary solvent if in solution, approximate concentration, and any known hazard

warnings. Use your institution's standardized waste labels.

Storage: Store the sealed waste container in a designated and secure waste accumulation

area. This area should be well-ventilated and away from general laboratory traffic.

4. Final Disposal:

EHS Pickup: Once the waste container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup and proper disposal

according to federal, state, and local regulations.

Important Considerations:
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For Research Use Only: PBA-1105 is intended for research purposes only and is not for

human or veterinary use.[1]

Non-Hazardous Shipping Classification: While shipped as a non-hazardous chemical, this

does not negate the need for proper disposal procedures for a research-grade compound.[1]

Consult Experts: If you have any doubts or questions regarding the disposal of PBA-1105 or

any other chemical, always consult with your laboratory supervisor or your institution's EHS

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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